Cas no 123045-62-5 (4-Phenoxybenzenesulfonamide)

• Product Name: 4-Phenoxybenzenesulfonamide
• CAS No: 123045-62-5
• MF: C₁₂H₁₁NO₃S
• MW: 249.285641908646
• CID: 1073944
• PubChem ID: 838564
• Update Time: 2025-09-27

4-Phenoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Phenoxybenzenesulfonamide
• 4-phenoxybenzene-1-sulfonamide
• 4-phenoxy-benzenesulfonic acid amide
• 4-Phenoxy-benzolsulfonsaeure-amid
• 4-phenoxyphenylesulfonamide
• AC1LHIQ2
• Ambcb5921966
• CTK7F2154
• Diphenylaether-sulfonsaeure-(4)-amid
• Oprea1_165973
• Oprea1_528182
• SureCN6515525
• CHEMBL4641882
• CS-0243985
• Cambridge id 5921966
• JVMQLNXAPHLKDV-UHFFFAOYSA-N
• DB-295567
• BDBM50542980
• Benzenesulfonamide, 4-phenoxy-
• DTXSID60356959
• SCHEMBL6515525
• 123045-62-5
• YEA04562
• MFCD00623227
• A898615
• EN300-270594
• Z111778010
• AKOS001185946
• FS-2123
• BBL100250
• STL553819
• HMS1790G12
• QTD

• MDL： MFCD00623227
• Inchi： 1S/C12H11NO3S/c13-17(14,15)12-8-6-11(7-9-12)16-10-4-2-1-3-5-10/h1-9H,(H2,13,14,15)
• InChI Key： JVMQLNXAPHLKDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 249.04596439g/mol
• Monoisotopic Mass: 249.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.319±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 130-132°C
• Boiling Point: 415.8±47.0 °C at 760 mmHg
• Flash Point: 205.3±29.3 °C
• Solubility: Almost insoluble (0.065 g/l) (25 º C),
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Phenoxybenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)